1-{3-[3-(3-Fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxylic acid

• IUPAC Name: 1-[3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H17FN4O3/c20-14-4-1-3-13(11-14)16-22-18(27-23-16)15-5-2-8-21-17(15)24-9-6-12(7-10-24)19(25)26/h1-5,8,11-12H,6-7,9-10H2,(H,25,26)
• InChI Key: MCONJKYLLISJBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=C(C=CC=N2)C3=NC(=NO3)C4=CC(=CC=C4)F
• Molecular Formula: C19H17FN4O3
• Molecular Weight: 368.4 g/mol

Description

Molecular Structure Analysis

The molecule contains several functional groups and rings, including a fluorophenyl group, an oxadiazole ring, a pyridine ring, and a piperidine ring. These groups contribute to the overall structure and properties of the molecule.

Scientific Research Applications

Synthesis and Characterization

The chemical compound in focus has been synthesized and characterized in several studies. For example, its synthesis involved a condensation reaction between carbamimide and 3-fluorobenzoic acid, characterized by spectroscopic methods such as LCMS, 1H NMR, and X-ray diffraction studies. This compound exhibited specific crystal properties, forming a monoclinic crystal system and displaying weak C‒H···O intermolecular interactions and aromatic π–π stacking interactions, hinting at its potential for further study in molecular architecture and design (Sanjeevarayappa et al., 2015).

Biological Activity and Potential Therapeutic Uses

The compound or its derivatives have been evaluated for biological activities. For example, a study synthesized a series of compounds bearing the 1,3,4-oxadiazole moiety, known for its biological activities. These compounds were synthesized and screened against Gram-negative and Gram-positive bacteria, exhibiting moderate to talented activity. This indicates the potential of these compounds in antimicrobial applications (Khalid et al., 2016). Another study synthesized and evaluated N-substituted derivatives of the compound for anti-bacterial study, further emphasizing its potential in antimicrobial applications (Khalid et al., 2016).

Molecular Docking and Ligand-Binding Studies

The compound and its derivatives have been subject to molecular docking and ligand-binding studies. For instance, a study synthesized derivatives and screened them against the butyrylcholinesterase enzyme. The study included molecular docking to understand the ligand-BChE binding affinity and ligand orientation in active sites of human BChE protein, identifying important amino acid residues for binding stabilization (Khalid et al., 2016).